Cas no 1257546-32-9 (5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one)

• Product Name: 5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one
• CAS No: 1257546-32-9
• MF: C₁₅H₂₁N₅O₃
• MW: 319.358942747116
• CID: 6161223
• PubChem ID: 52992090
• Update Time: 2025-05-20

5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one
• 5-(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonyl)pyrrolidin-2-one
• F2442-0728
• 1257546-32-9
• VU0495085-1
• AKOS024648473
• 5-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonyl]pyrrolidin-2-one

• Inchi： 1S/C15H21N5O3/c1-10-16-12(9-14(17-10)23-2)19-5-7-20(8-6-19)15(22)11-3-4-13(21)18-11/h9,11H,3-8H2,1-2H3,(H,18,21)
• InChI Key： GNHVXRMGXYAYBK-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(N1)=O)N1CCN(C2C=C(N=C(C)N=2)OC)CC1

Computed Properties

• Exact Mass: 319.16443955g/mol
• Monoisotopic Mass: 319.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one

5-4-(6-Methoxy-2-Methylpyrimidin-4-Yl)Piperazine-1-Carbonylpyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 1257546-32-9, commonly referred to as 5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a pyrimidine ring, a piperazine moiety, and a pyrrolidinone group, creating a molecule with potential bioactivity and therapeutic applications.

The pyrimidine ring in this compound is a key structural feature, as it is often associated with antiviral and anticancer properties. The presence of the 6-methoxy and 2-methyl substituents further modulates the electronic properties of the pyrimidine ring, potentially enhancing its interactions with biological targets. The piperazine moiety, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one as a candidate for drug development. Researchers have explored its activity against various enzymes and receptors, suggesting that it may exhibit inhibitory effects on key targets involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound could inhibit the activity of certain kinases, which are critical in cell signaling pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the pyrimidine derivative, followed by coupling reactions to introduce the piperazine and pyrrolidinone groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the synthesis process, making it more efficient and scalable.

In terms of applications, 5-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carbonylpyrrolidin-2-one has shown promise in preclinical models of diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system (CNS) disorders. Additionally, its potential as an anticancer agent has been explored through in vitro assays, where it demonstrated selective cytotoxicity against cancer cell lines.

One of the most exciting developments in recent research is the exploration of this compound's mechanism of action at the molecular level. Using advanced techniques such as X-ray crystallography and molecular docking studies, scientists have gained insights into how this compound interacts with its target proteins. These studies have revealed that the compound binds to specific pockets on the protein surface, disrupting critical interactions that are essential for protein function.

The pharmacokinetic properties of 5-4-(6-methoxy-2-methylpyrimidin-4-yli)piperazine... have also been extensively studied. Preclinical data indicate that it has moderate bioavailability following oral administration, with a half-life that suggests once-daily dosing could be feasible in clinical settings. However, further studies are needed to confirm these findings in human subjects.

In conclusion, 5-(6-methoxy)-substituted pyrimidine derivatives like CAS No. 1257546... represent a promising class of compounds with potential therapeutic applications across multiple disease areas. As research continues to uncover their mechanisms of action and optimize their pharmacokinetic profiles, these compounds are likely to play an increasingly important role in drug discovery and development.